Cas no 1783357-34-5 (3-Chloro-4-propan-2-ylbenzenesulfonyl chloride)

• Product Name: 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride
• CAS No: 1783357-34-5
• MF: C₉H₁₀Cl₂O₂S
• MW: 253.145499706268
• CID: 5783057
• PubChem ID: 84707899
• Update Time: 2025-06-09

3-Chloro-4-propan-2-ylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(propan-2-yl)benzene-1-sulfonyl chloride
• 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride
• 1783357-34-5
• EN300-7447494

• Inchi： 1S/C9H10Cl2O2S/c1-6(2)8-4-3-7(5-9(8)10)14(11,12)13/h3-6H,1-2H3
• InChI Key： NSRXBNMTRVTHNY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 251.9778561g/mol
• Monoisotopic Mass: 251.9778561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride

Introduction to 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride (CAS No. 1783357-34-5)

3-Chloro-4-propan-2-ylbenzenesulfonyl chloride (CAS No. 1783357-34-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The molecular structure of 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride consists of a benzene ring substituted with a chlorine atom at the 3-position and an isopropyl group at the 4-position. The sulfonyl chloride functional group (-SO₂Cl) is attached to the benzene ring, making this compound highly reactive and useful in a variety of chemical reactions. The presence of the chlorine and isopropyl groups imparts additional reactivity and selectivity, which can be exploited in the design of novel compounds.

In the pharmaceutical industry, sulfonyl chlorides like 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride are often used as building blocks for the synthesis of drugs with diverse therapeutic applications. For instance, they can be employed in the preparation of sulfonamides, which are a class of antibiotics and antifungal agents. Recent research has also explored the use of sulfonyl chlorides in the development of novel anticancer agents and anti-inflammatory drugs.

The reactivity of 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride is primarily due to its electrophilic nature, which allows it to react readily with nucleophiles such as amines, alcohols, and thiols. This reactivity makes it an excellent reagent for forming sulfonamide, sulfonate, and sulfonothioate derivatives. These derivatives have found applications in various fields, including drug discovery, materials science, and analytical chemistry.

In materials science, 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride has been used to synthesize functionalized polymers with improved properties. For example, it can be incorporated into polymer chains to enhance their thermal stability, mechanical strength, and chemical resistance. This makes these polymers suitable for use in high-performance applications such as coatings, adhesives, and electronic devices.

The synthesis of 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride typically involves several steps. One common approach is to start with 3-chloro-4-isopropylbenzenesulfonic acid or its sodium salt and react it with thionyl chloride (SOCl₂) under controlled conditions. This reaction converts the sulfonic acid group into a sulfonyl chloride group, yielding the desired product. The process can be optimized by adjusting parameters such as temperature, reaction time, and solvent choice to achieve high yields and purity.

The safety and handling of 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride require careful consideration due to its reactive nature. It should be stored in a cool, dry place away from moisture and strong bases. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained in the laboratory to minimize exposure to fumes.

In conclusion, 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride (CAS No. 1783357-34-5) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an essential reagent for researchers and chemists working on the development of new compounds and materials. As research continues to advance in these fields, the importance of compounds like 3-Chloro-4-propan-2-ylbenzenesulfonyl chloride is likely to grow even further.